5,6-Dimethoxyquinazoline-2,4(1H,3H)-dione

• CAS RN: 103579-69-7
• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 5,6-dimethoxy-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C10H10N2O4/c1-15-6-4-3-5-7(8(6)16-2)9(13)12-10(14)11-5/h3-4H,1-2H3,(H2,11,12,13,14)
• InChI Key: JIHPDNGIVBWQEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)NC(=O)NC2=O)OC

Description

5,6-Dimethoxyquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5,6-dimethoxybenzoic acid (10.5 g, 53.2 mM) was dissolved in glacial acetic acid (100 ml) and potassium cyanate (10.8 g, 133.0 mM) in 120 ml H2O was added gradually and stirred for 2 hours at 60° C. After cooling the reaction mixture to 20° C., sodium hydroxide pellets (78.2 g, 196 mole) were added while maintaining the temperature below 60° C. The reaction mixture was then heated at 90° C. for 45 minutes. Upon cooling in an ice bath, the sodium salt of the product precipitated, was filtered resuspended in H2O (120 ml), acidified (pH 3) with concentrated HCl, cooled, and filtered to give the crude product. Trituration with warm isopropanol afforded (60.8%) of a white solid, mp 266°-268° C.